Cas no 107447-05-2 (Benzeneacetic acid, 3-[(aminoiminomethyl)amino]-a-(mercaptomethyl)-,( ))

• Product Name: Benzeneacetic acid, 3-[(aminoiminomethyl)amino]-a-(mercaptomethyl)-,( )
• CAS No: 107447-05-2
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 833159
• PubChem ID: 14283318
• Update Time: 2025-10-31

Benzeneacetic acid, 3-[(aminoiminomethyl)amino]-a-(mercaptomethyl)-,( ) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-[(aminoiminomethyl)amino]-a-(mercaptomethyl)-,( )
• (1S,3S)-METHYL 1-ISOBUTYL-7-METHOXY-2,3,4,9-TETRAHYDRO-1H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLATE
• (1S,3S)methyl 1-isobutyl-7-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
• methyl (1S,3S)-7-methoxy-1-(2-methylpropyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
• (1S,3S)-Methyl 3-(tert-butoxycarbonylaMino)cyclopentanecarboxylate
• methyl (1S,3S)-1-isobutyl-7-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
• (1S,3S)-methyl1-isobutyl-7-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
• 107447-05-2
• (1S,3S)-methyl-1-isobutyl-7-methoxy-2,3,4,9-tetrahydro-1H- beta-carboline-3-carboxylate
• DTXSID10558441
• cis-1-isobutyl-7-methoxy-3-methoxycarbonyl-1,2,3,4-tetrahydro-beta-carboline
• CS-M0884
• (1S,3S)-methyl-1-isobutyl-7-methoxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate
• Methyl (1S,3S)-7-methoxy-1-(2-methylpropyl)-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate
• SCHEMBL16645194
• GFAFAJSUIGSPDS-HOTGVXAUSA-N

• Inchi： 1S/C18H24N2O3/c1-10(2)7-15-17-13(9-16(19-15)18(21)23-4)12-6-5-11(22-3)8-14(12)20-17/h5-6,8,10,15-16,19-20H,7,9H2,1-4H3/t15-,16-/m0/s1
• InChI Key： GFAFAJSUIGSPDS-HOTGVXAUSA-N
• SMILES： O(C)C([C@@H]1CC2C3C=CC(=CC=3NC=2[C@H](CC(C)C)N1)OC)=O

Computed Properties

• Exact Mass: 316.17882
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 63.35

Additional information on Benzeneacetic acid, 3-[(aminoiminomethyl)amino]-a-(mercaptomethyl)-,( )

Exploring Benzeneacetic acid, 3-[(aminoiminomethyl)amino]-a-(mercaptomethyl)-,( ) (CAS No. 107447-05-2): Properties, Applications, and Innovations

In the realm of organic chemistry, Benzeneacetic acid, 3-[(aminoiminomethyl)amino]-a-(mercaptomethyl)-,( ) (CAS No. 107447-05-2) stands out as a compound of significant interest due to its unique molecular structure and versatile applications. This compound, often referred to in scientific literature by its systematic name, features a benzeneacetic acid backbone modified with functional groups that enhance its reactivity and utility in various fields. Researchers and industry professionals are increasingly exploring its potential, especially in areas like pharmaceutical intermediates, biochemical research, and material science.

The molecular structure of Benzeneacetic acid, 3-[(aminoiminomethyl)amino]-a-(mercaptomethyl)-,( ) incorporates both aminoiminomethyl and mercaptomethyl groups, which contribute to its distinctive chemical behavior. These functional groups enable the compound to participate in a wide range of reactions, making it a valuable building block in synthetic chemistry. For instance, the mercaptomethyl group is known for its role in forming stable bonds with metals, which is particularly relevant in the development of chelating agents and catalysts.

One of the most frequently asked questions about this compound is its role in drug discovery. Given the growing demand for novel therapeutics, researchers are investigating how Benzeneacetic acid, 3-[(aminoiminomethyl)amino]-a-(mercaptomethyl)-,( ) can serve as a precursor for bioactive molecules. Its ability to interact with biological targets, such as enzymes and receptors, makes it a promising candidate for designing new pharmacophores. Recent studies have highlighted its potential in modulating specific biochemical pathways, which could lead to breakthroughs in treating various health conditions.

Another area of interest is the compound's application in green chemistry. With sustainability becoming a global priority, scientists are exploring how Benzeneacetic acid derivatives can be synthesized using environmentally friendly methods. The mercaptomethyl group, in particular, offers opportunities for developing non-toxic catalysts and biodegradable materials. This aligns with the broader trend of reducing the environmental footprint of chemical processes, a topic that resonates strongly with today's eco-conscious audience.

From a technical perspective, the synthesis and handling of Benzeneacetic acid, 3-[(aminoiminomethyl)amino]-a-(mercaptomethyl)-,( ) require careful consideration of its physicochemical properties. The compound's solubility, stability, and reactivity profile are critical factors in determining its suitability for specific applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structure, ensuring consistent quality in research and industrial settings.

In conclusion, Benzeneacetic acid, 3-[(aminoiminomethyl)amino]-a-(mercaptomethyl)-,( ) (CAS No. 107447-05-2) represents a fascinating subject of study with broad implications across multiple disciplines. Its unique combination of functional groups opens doors to innovative applications, from drug development to sustainable chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific and technological frontiers.